Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate
Overview
Description
Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate is a synthetic compound belonging to the class of chemicals known as carboxylic acids. It is an organic compound consisting of seven carbon atoms, four hydrogen atoms, one chlorine atom and one oxygen atom. Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate is widely used in scientific research as a reagent and as a reactant in various synthesis reactions.
Scientific Research Applications
Pharmacology
Antibacterial and Antifungal Agents: Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate has been utilized in the synthesis of novel compounds with potential antibacterial and antifungal properties. These compounds have shown effectiveness against a spectrum of clinically isolated microorganisms, indicating their potential as new classes of antimicrobial agents .
Agriculture
Antiviral Properties for Plant Protection: In agriculture, derivatives of Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate have been explored for their antiviral properties. These compounds could be used to protect plants from viral infections, which are often spread by insects or contaminated tools .
Material Science
Opto-Electronic Applications: The compound has been studied for its applications in material science, particularly in the creation of nanocrystals for opto-electronic applications. These applications include electronic filters, frequency doubling circuits, and second harmonic generation, which are crucial for the development of advanced electronic devices .
Biochemistry
Enzyme Inhibition Studies: In biochemistry, Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate derivatives are of interest due to their potential as enzyme inhibitors. These inhibitors can be used to study enzyme mechanisms or as therapeutic agents against diseases where enzyme regulation is disrupted .
Environmental Science
Degradation of Persistent Organic Pollutants: This compound is also significant in environmental science, where it may play a role in the degradation pathways of persistent organic pollutants. Understanding these pathways is essential for developing strategies to mitigate environmental contamination .
Analytical Chemistry
Synthesis of Analytical Reagents: In analytical chemistry, Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate is used in the synthesis of reagents. These reagents are crucial for various analytical procedures, including spectroscopy and chromatography, to identify and quantify chemical substances .
properties
IUPAC Name |
ethyl 7-(4-chlorophenyl)-7-oxoheptanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClO3/c1-2-19-15(18)7-5-3-4-6-14(17)12-8-10-13(16)11-9-12/h8-11H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOYUVAMHOITAML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCC(=O)C1=CC=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20453998 |
Source
|
| Record name | ETHYL 7-(4-CHLOROPHENYL)-7-OXOHEPTANOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20453998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-(4-chlorophenyl)-7-oxoheptanoate | |
CAS RN |
122115-52-0 |
Source
|
| Record name | ETHYL 7-(4-CHLOROPHENYL)-7-OXOHEPTANOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20453998 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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